62-32-8

N-Methyldopamine hydrochloride

In Stock

• CAS RN:
• 62-32-8

• Formula:
• C9H14ClNO2

• InChI:
• InChI=1S/C9H13NO2.ClH/c1-10-5-4-7-2-3-8(11)9(12)6-7;/h2-3,6,10-12H,4-5H2,1H3;1H

• InChIKey:
• JCDRZCWRRLKLTB-UHFFFAOYSA-N

• N-Methyldopamine hydrochloride, also known as N-Methyldopamine hydrochloride, is a useful research compound. Its molecular formula is C9H14ClNO2 and its molecular weight is 203.66 g/mol. The purity is usually 95%.

diethyl 1,3,5-trimethyl-1H-pyrrole-2,4-dicarboxylate

In Stock

• CAS RN:
• 5462-32-8

• Formula:
• C13H19NO4

• InChI:
• InChI=1S/C13H19NO4/c1-6-17-12(15)10-8(3)11(13(16)18-7-2)14(5)9(10)4/h6-7H2,1-5H3

• InChIKey:
• GMKILXWDKRXSNM-UHFFFAOYSA-N

• Diethyl 1,3,5-trimethyl-1H-pyrrole-2,4-dicarboxylate is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.29 g/mol. The purity is usually 95%.

2,6-Bis(chloromethyl)-4-methylphenol

In Stock

• CAS RN:
• 5862-32-8

• Formula:
• C9H10Cl2O

• InChI:
• InChI=1S/C9H10Cl2O/c1-6-2-7(4-10)9(12)8(3-6)5-11/h2-3,12H,4-5H2,1H3

• InChIKey:
• NUSAOAJCGJSAIU-UHFFFAOYSA-N

• 2,6-Bis(chloromethyl)-4-methylphenol is a useful research compound. Its molecular formula is C9H10Cl2O and its molecular weight is 205.08 g/mol. The purity is usually 95%.

4-Bromo-2-(2,4-dinitrophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one

• CAS RN:
• 89862-32-8

• Formula:
• C10H7BrN4O5

• InChI:
• InChI=1S/C10H7BrN4O5/c1-5-9(11)10(16)13(12-5)7-3-2-6(14(17)18)4-8(7)15(19)20/h2-4,9H,1H3

• InChIKey:
• KDPYCIHRULRLTC-UHFFFAOYSA-N

• 4-Bromo-2-(2,4-dinitrophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C10H7BrN4O5 and its molecular weight is 343.09 g/mol. The purity is usually 95%.

3-(2-Nitro-1h-imidazol-1-yl)propanoic acid

Usually In Stock

• CAS RN:
• 97762-32-8

• Formula:
• C6H7N3O4

• InChI:
• InChI=1S/C6H7N3O4/c10-5(11)1-3-8-4-2-7-6(8)9(12)13/h2,4H,1,3H2,(H,10,11)

• InChIKey:
• REMHZMMYLASIBY-UHFFFAOYSA-N

• 3-(2-Nitro-1h-imidazol-1-yl)propanoic acid, also known as 3-(2-Nitro-1h-imidazol-1-yl)propanoic acid, is a useful research compound. Its molecular formula is C6H7N3O4 and its molecular weight is 185.14 g/mol. The purity is usually 95%.

3-(3-Chlorophenyl)-3'-cyanopropiophenone

In Stock

• CAS RN:
• 898762-32-8

• Formula:
• C16H12ClNO

• InChI:
• InChI=1S/C16H12ClNO/c17-15-6-2-3-12(10-15)7-8-16(19)14-5-1-4-13(9-14)11-18/h1-6,9-10H,7-8H2

• InChIKey:
• NVXSWVFKHNTWBO-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-3'-cyanopropiophenone is a useful research compound. Its molecular formula is C16H12ClNO and its molecular weight is 269.72 g/mol. The purity is usually 95%.

(E)-2-cyano-N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-propan-2-ylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 327062-32-8

• Formula:
• C23H19Cl2N3OS

• InChI:
• InChI=1S/C23H19Cl2N3OS/c1-14(2)16-5-3-15(4-6-16)9-18(12-26)22(29)28-23-27-13-20(30-23)11-17-10-19(24)7-8-21(17)25/h3-10,13-14H,11H2,1-2H3,(H,27,28,29)/b18-9+

• InChIKey:
• BSTKMNABKNTEAJ-UHFFFAOYSA-N

• (E)-2-cyano-N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-propan-2-ylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H19Cl2N3OS and its molecular weight is 456.39. The purity is usually 95%.

9-(4-fluorophenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 893962-32-8

• Formula:
• C19H22FN5O2

• InChI:
• InChI=1S/C19H22FN5O2/c1-4-9-23-17(26)15-16(22(3)19(23)27)21-18-24(10-12(2)11-25(15)18)14-7-5-13(20)6-8-14/h5-8,12H,4,9-11H2,1-3H3

• InChIKey:
• UUKSFGLPZRKMKQ-UHFFFAOYSA-N

• 9-(4-fluorophenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H22FN5O2 and its molecular weight is 371.416. The purity is usually 95%.

2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide

In Stock

• CAS RN:
• 932962-32-8

• Formula:
• C20H18N4O5S

• InChI:
• InChI=1S/C20H18N4O5S/c25-18(21-13-6-8-14(9-7-13)24(27)28)12-30-19-16-4-1-5-17(16)23(20(26)22-19)11-15-3-2-10-29-15/h2-3,6-10H,1,4-5,11-12H2,(H,21,25)

• InChIKey:
• XKFNUFUKFPCXPP-UHFFFAOYSA-N

• 2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C20H18N4O5S and its molecular weight is 426.4 g/mol. The purity is usually 95%.

3-Cyclopropyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine

In Stock

• CAS RN:
• 945262-32-8

• Formula:
• C8H12N4

• InChI:
• InChI=1S/C8H12N4/c1-2-6(1)8-11-10-7-5-9-3-4-12(7)8/h6,9H,1-5H2

• InChIKey:
• XVXXWVBIKKLTRG-UHFFFAOYSA-N

• 3-Cyclopropyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine is a useful research compound. Its molecular formula is C8H12N4 and its molecular weight is 164.21 g/mol. The purity is usually 95%.

N-[2-(4-chlorophenyl)ethyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide

In Stock

• CAS RN:
• 958562-32-8

• Formula:
• C18H16ClN3O3

• InChI:
• InChI=1S/C18H16ClN3O3/c19-13-7-5-12(6-8-13)9-10-20-16(23)11-22-17(24)14-3-1-2-4-15(14)21-18(22)25/h1-8H,9-11H2,(H,20,23)(H,21,25)

• InChIKey:
• QVJFQUTZRIMUDK-UHFFFAOYSA-N

• N-[2-(4-chlorophenyl)ethyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H16ClN3O3 and its molecular weight is 357.79. The purity is usually 95%.

2,3-Dihydro-5,6-dimethoxy-2,2-dimethyl-1H-inden-1-one

• CAS RN:
• 149862-32-8

• Formula:
• C13H16O3

• InChI:
• InChI=1S/C13H16O3/c1-13(2)7-8-5-10(15-3)11(16-4)6-9(8)12(13)14/h5-6H,7H2,1-4H3

• InChIKey:
• WSCPCJGTGVAWHA-UHFFFAOYSA-N

• 2,3-Dihydro-5,6-dimethoxy-2,2-dimethyl-1H-inden-1-one is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.

LL-37 (human) trifluoroacetate salt

In Stock

• CAS RN:
• 597562-32-8

• Formula:
• C205H341N61O52

• InChI:
• InChI=1S/C205H341N61O52.C2HF3O2/c1-20-114(16)162(262-180(298)128(66-40-46-86-211)236-177(295)135(74-78-155(274)275)244-171(289)125(63-37-43-83-208)242-193(311)149(107-268)259-175(293)126(64-38-44-84-209)235-172(290)129(67-47-87-226-201(216)217)241-186(304)142(98-119-55-29-24-30-56-119)253-188(306)144(100-121-59-33-26-34-60-121)254-190(308)146(102-158(280)281)234-154(273)104-231-168(286)138(94-109(6)7)249-167(285)122(212)93-108(4)5)195(313)232-105-153(272)233-123(61-35-41-81-206)169(287)243-136(75-79-156(276)277)178(296)252-141(97-118-53-27-23-28-54-118)185(303)239-124(62-36-42-82-207)170(288)237-131(69-49-89-228-203(220)221)182(300)264-164(116(18)22-3)198(316)260-160(112(12)13)196(314)247-134(73-77-151(213)270)176(294)238-132(70-50-90-229-204(222)223)181(299)263-163(115(17)21-2)197(315)246-127(65-39-45-85-210)173(291)257-147(103-159(282)283)191(309)255-143(99-120-57-31-25-32-58-120)187(305)250-139(95-110(8)9)184(302)240-130(68-48-88-227-202(218)219)174(292)256-145(101-152(214)271)189(307)251-140(96-111(10)11)192(310)261-161(113(14)15)200(318)266-92-52-72-150(266)194(312)245-133(71-51-91-230-205(224)225)183(301)265-165(117(19)269)199(317)248-137(76-80-157(278)279)179(297)258-148(106-267)166(215)284;3-2(4,5)1(6)7/h23-34,53-60,108-117,122-150,160-165,267-269H,20-22,35-52,61-107,206-212H2,1-19H3,(H2,213,270)(H2,214,271)(H2,215,284)(H,231,286)(H,232,313)(H,233,272)(H,234,273)(H,235,290)(H,236,295)(H,237,288)(H,238,294)(H,239,303)(H,240,302)(H,241,304)(H,242,311)(H,243,287)(H,244,289)(H,245,312)(H,246,315)(H,247,314)(H,248,317)(H,249,285)(H,250,305)(H,251,307)(H,252,296)(H,253,306)(H,254,308)(H,255,309)(H,256,292)(H,257,291)(H,258,297)(H,259,293)(H,260,316)(H,261,310)(H,262,298)(H,263,299)(H,264,300)(H,265,301)(H,274,275)(H,276,277)(H,278,279)(H,280,281)(H,282,283)(H4,216,217,226)(H4,218,219,227)(H4,220,221,228)(H4,222,223,229)(H4,224,225,230);(H,6,7)/t114-,115-,116-,117+,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,146-,147-,148-,149-,150-,160-,161-,162-,163-,164-,165-;/m0./s1

• InChIKey:
• JATXYCFPJFQHBQ-XAMSXPGMSA-N

• LL-37 is a naturally-occuring antimicrobial peptide that is part of the innate host immune system. It is associated with the epidermis and protects the host from bacterial infection. LL-37 has also demonstrated a range of other bioactivity including anti-influenza, immunomodulatory, and cell death activity in certain cell types. Unlike other antimicrobial peptides, LL-37 can aggregate to protect from proteolytic degredation.

1-[4-(2-Methylpropyl)phenyl]ethane-1,2-diol

In Stock

• CAS RN:
• 1263162-32-8

• Formula:
• C12H18O2

• InChI:
• InChI=1S/C12H18O2/c1-9(2)7-10-3-5-11(6-4-10)12(14)8-13/h3-6,9,12-14H,7-8H2,1-2H3

• InChIKey:
• SSTUHTOROWEIFL-UHFFFAOYSA-N

• 1-[4-(2-Methylpropyl)phenyl]ethane-1,2-diol is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.274. The purity is usually 95%.

2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride

In Stock

• CAS RN:
• 2060062-32-8

• Formula:
• C11H14ClFN2

• InChI:
• InChI=1S/C11H13FN2.ClH/c1-7-4-9-8(2-3-13)6-14-11(9)5-10(7)12;/h4-6,14H,2-3,13H2,1H3;1H

• InChIKey:
• AXBPTAGOVWOIRR-UHFFFAOYSA-N

• 2-(6-fluoro-5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H14ClFN2 and its molecular weight is 228.69 g/mol. The purity is usually 95%.

1-(2-methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine

In Stock

• CAS RN:
• 1111262-32-8

• Formula:
• C24H25N5O2

• InChI:
• InChI=1S/C24H25N5O2/c1-30-19-9-7-18(8-10-19)20-17-22-24(25-11-12-29(22)26-20)28-15-13-27(14-16-28)21-5-3-4-6-23(21)31-2/h3-12,17H,13-16H2,1-2H3

• InChIKey:
• YJIBDTWRDGKAEK-UHFFFAOYSA-N

• 1-(2-methoxyphenyl)-4-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazine is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.5 g/mol. The purity is usually 95%.

(E)-2-Cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2094962-32-8

• Formula:
• C17H17N3O2S

• InChI:
• InChI=1S/C17H17N3O2S/c1-12(21)17-20-11-15(23-17)9-14(10-18)16(22)19-8-7-13-5-3-2-4-6-13/h2-6,9,11-12,21H,7-8H2,1H3,(H,19,22)/b14-9+

• InChIKey:
• DXIWWSPQZGVFQI-UHFFFAOYSA-N

• (E)-2-Cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide is a useful research compound. Its molecular formula is C17H17N3O2S and its molecular weight is 327.4. The purity is usually 95%.